Cas no 62070-44-4 (1,1-Cyclopentanedicarboxylic acid, 3-methyl-4-oxo-2-phenyl-, trans-)

• Product name: 1,1-Cyclopentanedicarboxylic acid, 3-methyl-4-oxo-2-phenyl-, trans-
• CAS No: 62070-44-4
• MF: C₁₄H₁₄O₅
• MW: 262.25796
• CID: 459123
• PubChem ID: 71390255

1,1-Cyclopentanedicarboxylic acid, 3-methyl-4-oxo-2-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopentanedicarboxylic acid, 3-methyl-4-oxo-2-phenyl-, trans-
• (2R,3S)-3-methyl-4-oxo-2-phenylcyclopentane-1,1-dicarboxylic acid
• DTXSID10812176
• 62070-44-4

• Inchi： InChI=1S/C14H14O5/c1-8-10(15)7-14(12(16)17,13(18)19)11(8)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,16,17)(H,18,19)/t8-,11-/m1/s1
• InChI Key： BNZVAWRETLXWBV-LDYMZIIASA-N
• SMILES： CC1C(C(CC1=O)(C(=O)O)C(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67